Sodium monofluorophosphate

• CAS No.: 10163-15-2
• Product Name: Sodium monofluorophosphate
• Molecular Formula: Na2PFO3; FNa2O3P
• Molecular Weight: 143.95 g/mol
• IUPAC Name: disodium;fluoro-dioxido-oxo-λ5-phosphane
• Standard InChI: InChI=1S/FH2O3P.2Na/c1-5(2,3)4;;/h(H2,2,3,4);;/q;2*+1/p-2
• Standard InChIKey: BFDWBSRJQZPEEB-UHFFFAOYSA-L
• SMILES: [O-]P(=O)([O-])F.[Na+].[Na+]
• Canonical SMILES: [O-]P(=O)([O-])F.[Na+].[Na+]
• Description: Sodium Monofluorophosphate is a competitive inhibitor of pyruvate kinase and alkaline phosphatase with Ki of 3.4 mM and 69 μM, respectively, which also irreversibly inhibits phosphorylase phosphatase with Ki of 0.5 mM.Monofluorophosphate (1 mM) induces a three-fold increase in proliferation rate of embryonic chick calvarial cells in serum-free monolayer cultures. 30 μM of Monofluorophosphate increases the activity of DNA and alkaline phosphatase in calvarial cells by 135% and 178%, respectively. In cultured intact calvaria, 30 μM of Monofluorophosphate increases DNA activity, alkaline phosphatase activity and collagen production by 143%, 186% and 151%, respectively.Monofluorophosphate displays potent activity on bone immobilization in vivo. Rats supplied with drinking water containing 50 ppm F as Monofluorophosphate show a significant increase in the bone sickness of mobile tibia and immobile tibia, compared with fluoride-free water group (1.48 vs 0.98 mm, 0.79 vs 0.40 mm, respectively). Monofluorophosphate does not change the specific gravities of the immobilized and non-immobilized tibiae of the rats. Administration of Monofluorophosphate increases the mineralization rate of bones and counteracts the decrease in bone thickness, ash content and specific gravity induced by immobilization, without changing the Ca/P ratio of the ash.
• Related CAS: 15181-43-8 (Parent)
• Synonyms: ammonium monofluorophosphate; calcium fluorophosphate; calcium monofluorophosphate; fluorophosphate; fluorophosphate hydrate, calcium salt; fluorophosphate, barium salt; fluorophosphate, calcium salt; fluorophosphate, diammonium salt; fluorophosphate, disodium salt; fluorophosphate, monoammonium salt; fluorophosphate, potassium salt; fluorophosphate, sodium salt; fluorophosphate, tin salt; fluorophosphate, vanadium salt; Mono-Tridin; monofluorophosphate; Na-MFP; sodium monofluorophosphate
• PubChem Compound: 24266
• Last Modified: Nov 11 2021